AGN 190186
AGN 190186
Brand Name:
Vulcanchem
CAS No.:
116627-76-0
VCID:
VC20869254
InChI:
InChI=1S/C19H21NO2/c1-14-7-6-12-19(2,3)17(14)9-5-4-8-16-11-10-15(13-20-16)18(21)22/h5,9-11,13H,6-7,12H2,1-3H3,(H,21,22)/b9-5+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O
Molecular Formula:
C19H21NO2
Molecular Weight:
295.4 g/mol
AGN 190186
CAS No.: 116627-76-0
Cat. No.: VC20869254
Molecular Formula: C19H21NO2
Molecular Weight: 295.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116627-76-0 |
|---|---|
| Molecular Formula | C19H21NO2 |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | 6-[(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-1-ynyl]pyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C19H21NO2/c1-14-7-6-12-19(2,3)17(14)9-5-4-8-16-11-10-15(13-20-16)18(21)22/h5,9-11,13H,6-7,12H2,1-3H3,(H,21,22)/b9-5+ |
| Standard InChI Key | DSQMLDQMOIVLSY-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C#CC2=NC=C(C=C2)C(=O)O |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O |
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